Cas no 454218-12-3 (quinoline-6-carboxylic acid hydrochloride)

• Product Name: quinoline-6-carboxylic acid hydrochloride
• CAS No: 454218-12-3
• MF: C₁₀H₈ClNO₂
• MW: 209.629021644592
• CID: 3110756
• PubChem ID: 44887430
• Update Time: 2025-10-28

quinoline-6-carboxylic acid hydrochloride Chemical and Physical Properties

Names and Identifiers

• quinoline-6-carboxylic acid hydrochloride
• CS-0289850
• quinoline-6-carboxylicacidhydrochloride
• 985-222-4
• SCHEMBL998803
• EN300-72452
• 454218-12-3
• quinoline-6-carboxylic acid;hydrochloride

• Inchi： 1S/C10H7NO2.ClH/c12-10(13)8-3-4-9-7(6-8)2-1-5-11-9;/h1-6H,(H,12,13);1H
• InChI Key： YDONXNSAFUGLQW-UHFFFAOYSA-N
• SMILES： Cl.OC(C1C=CC2C(=CC=CN=2)C=1)=O

Computed Properties

• Exact Mass: 209.0243562Da
• Monoisotopic Mass: 209.0243562Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 205
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 50.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinoline carboxylic acids

Additional information on quinoline-6-carboxylic acid hydrochloride

Quinoline-6-Carboxylic Acid Hydrochloride (CAS No. 454218-12-3): A Comprehensive Overview of Its Properties and Applications

The compound Quinoline-6-carboxylic acid hydrochloride (CAS No. 454218-12-3) is a derivative of quinoline, a heterocyclic aromatic organic compound with significant relevance in pharmaceutical and chemical research. This hydrochloride salt form enhances the solubility and stability of the parent molecule, making it a valuable intermediate in synthetic chemistry. The quinoline-6-carboxylic acid moiety is particularly notable for its role in the development of bioactive molecules, including potential therapeutic agents.

In recent years, the demand for quinoline derivatives has surged due to their diverse applications in medicinal chemistry. Researchers are increasingly exploring quinoline-6-carboxylic acid hydrochloride for its potential in drug discovery, particularly in the design of small-molecule inhibitors and antimicrobial agents. The compound's unique structural features, such as the carboxylic acid group at the 6-position, allow for versatile chemical modifications, enabling the creation of targeted molecules with enhanced efficacy.

One of the most frequently searched questions related to this compound is: "What are the uses of quinoline-6-carboxylic acid hydrochloride in drug development?" The answer lies in its ability to serve as a building block for synthesizing more complex structures. For instance, it has been employed in the preparation of quinoline-based antibiotics and anticancer agents, where its aromatic system and functional groups facilitate interactions with biological targets. Additionally, its hydrochloride salt form improves bioavailability, a critical factor in pharmaceutical formulations.

Another trending topic in the scientific community is the green synthesis of quinoline derivatives. As environmental concerns grow, researchers are seeking sustainable methods to produce compounds like quinoline-6-carboxylic acid hydrochloride. Recent advancements in catalytic processes and solvent-free reactions have shown promise in reducing the environmental footprint of quinoline synthesis. This aligns with the broader industry shift toward green chemistry and sustainable manufacturing practices.

The compound's physicochemical properties, such as its melting point, solubility, and spectral characteristics, are also of great interest to chemists. For example, the HCl salt form typically exhibits higher water solubility compared to the free acid, which is advantageous for laboratory and industrial applications. Analytical techniques like NMR spectroscopy and mass spectrometry are commonly used to characterize quinoline-6-carboxylic acid hydrochloride, ensuring its purity and quality for research purposes.

Beyond pharmaceuticals, quinoline-6-carboxylic acid hydrochloride finds applications in material science. Its aromatic structure makes it a candidate for developing organic semiconductors and fluorescent probes. These materials are increasingly relevant in optoelectronics and bioimaging, addressing the growing demand for advanced functional materials. Searches for "quinoline derivatives in material science" have risen significantly, reflecting this interdisciplinary interest.

In summary, Quinoline-6-carboxylic acid hydrochloride (CAS No. 454218-12-3) is a multifaceted compound with broad utility in pharmaceuticals, green chemistry, and material science. Its structural versatility and functional groups make it a cornerstone in modern synthetic chemistry. As research continues to uncover new applications, this compound remains a focal point for innovation, driven by both scientific curiosity and industrial demand.